Cas no 852296-88-9 (5-methyl-3,6-diphenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 5-methyl-3,6-diphenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 852296-88-9
• MF: C₁₉H₁₄N₂OS₂
• MW: 350.457261562347
• CID: 5232606
• PubChem ID: 4841650
• Update Time: 2026-03-07

5-methyl-3,6-diphenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one, 2,3-dihydro-5-methyl-3,6-diphenyl-2-thioxo-
• 5-methyl-3,6-diphenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one

• Inchi： 1S/C19H14N2OS2/c1-12-15-17(24-16(12)13-8-4-2-5-9-13)20-19(23)21(18(15)22)14-10-6-3-7-11-14/h2-11H,1H3,(H,20,23)
• InChI Key： XBRZNWJSJLWIIY-UHFFFAOYSA-N
• SMILES： C1(=S)N(C2=CC=CC=C2)C(=O)C2C(C)=C(C3=CC=CC=C3)SC=2N1

Additional information on 5-methyl-3,6-diphenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one

Comprehensive Overview of 5-methyl-3,6-diphenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 852296-88-9)

The compound 5-methyl-3,6-diphenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 852296-88-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a thieno[2,3-d]pyrimidin-4-one core, makes it a valuable scaffold for drug discovery and functional material development. Researchers are particularly interested in its potential applications as a kinase inhibitor or fluorescence probe, aligning with current trends in precision medicine and diagnostic technologies.

In recent years, the demand for sulfur-containing heterocycles like this compound has surged due to their bioactivity and versatility. The presence of a sulfanyl group at the 2-position enhances its binding affinity to biological targets, a feature often explored in cancer therapeutics and antiviral agents. This aligns with frequent search queries such as "sulfur-based drug candidates 2024" or "thienopyrimidine derivatives in oncology," reflecting its relevance in cutting-edge research.

The diphenyl substitution pattern in this molecule contributes to its stability and lipophilicity, critical factors for blood-brain barrier penetration—a hot topic in neurodegenerative disease research. Computational studies suggest its potential as a small-molecule modulator for protein-protein interactions, addressing popular inquiries like "PPI inhibitors for Alzheimer’s." Its methyl group at the 5-position further fine-tunes electronic properties, making it adaptable for optoelectronic applications, another trending sector in material science.

Synthetic routes to 852296-88-9 typically involve cyclocondensation reactions, with recent optimizations focusing on green chemistry principles—responding to the growing interest in sustainable synthesis. Analytical characterization via NMR and LC-MS confirms its high purity, a key concern for researchers searching for "HPLC methods for thienopyrimidines." The compound’s crystallographic data has also been reported, supporting structure-activity relationship (SAR) studies frequently discussed in medicinal chemistry forums.

Beyond therapeutics, this thienopyrimidine derivative shows promise in organic electronics, where its conjugated system could enable charge transport in thin-film devices. This dual applicability answers common search terms like "multifunctional heterocycles for bioelectronics." Safety profiles indicate no significant cytotoxicity at research concentrations, though comprehensive toxicological data remains an area for further investigation—a point often raised in "drug-like property prediction" discussions.

As the scientific community prioritizes fragment-based drug design, the 3H,4H-thieno[2,3-d]pyrimidin-4-one framework serves as an ideal starting point. Patent analyses reveal increasing IP activity around related structures, particularly for immune-oncology targets. With its balanced logP and hydrogen-bonding capacity, this compound exemplifies modern lead optimization strategies—addressing FAQs about "improving drug bioavailability in heterocycles."

In summary, 5-methyl-3,6-diphenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one represents a multifaceted compound bridging medicinal chemistry and materials science. Its ongoing study responds to contemporary research demands, from targeted therapy development to smart material innovation, making it a compelling subject for both academic and industrial R&D teams worldwide.